Cas no 2378640-10-7 (ChemR23-IN-1)

• Product Name: ChemR23-IN-1
• CAS No: 2378640-10-7
• MF: C₂₈H₂₉N₇O₂
• MW: 495.58
• CID: 5147262
• Update Time: 2025-07-08

ChemR23-IN-1 Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolecarboxamide, 2-[butyl[(1R)-1-[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]ethyl]amino]-N-methyl-
• ChemR23-IN-1

• Inchi： 1S/C28H29N7O2/c1-4-5-16-35(28-30-24-17-21(27(36)29-3)14-15-25(24)37-28)18(2)19-10-12-20(13-11-19)22-8-6-7-9-23(22)26-31-33-34-32-26/h6-15,17-18H,4-5,16H2,1-3H3,(H,29,36)(H,31,32,33,34)/t18-/m1/s1
• InChI Key： GZKNEPIIFJDVNG-GOSISDBHSA-N
• SMILES： O1C2=CC=C(C(NC)=O)C=C2N=C1N(CCCC)[C@@H](C1=CC=C(C2=CC=CC=C2C2=NNN=N2)C=C1)C

Additional information on ChemR23-IN-1

Recent Advances in ChemR23-IN-1 (2378640-10-7): A Promising Therapeutic Agent in Chemokine Receptor Modulation

ChemR23-IN-1 (CAS: 2378640-10-7) has emerged as a significant compound in the field of chemokine receptor modulation, particularly targeting the ChemR23 receptor, which plays a pivotal role in inflammatory and immune responses. Recent studies have highlighted its potential as a therapeutic agent in various diseases, including chronic inflammation, autoimmune disorders, and cancer. This research brief synthesizes the latest findings on ChemR23-IN-1, focusing on its molecular mechanisms, pharmacological properties, and preclinical efficacy.

The development of ChemR23-IN-1 stems from the growing need for selective inhibitors of the ChemR23 receptor, a G protein-coupled receptor (GPCR) that binds resolvin E1 (RvE1) and other lipid mediators. The receptor's involvement in resolving inflammation and promoting tissue repair has made it an attractive target for drug development. ChemR23-IN-1, a small-molecule inhibitor, has demonstrated high selectivity and potency in binding assays, with an IC50 value in the nanomolar range. Structural studies reveal that the compound interacts with key residues in the receptor's binding pocket, effectively blocking RvE1-mediated signaling pathways.

Recent preclinical studies have evaluated the efficacy of ChemR23-IN-1 in animal models of inflammatory diseases. For instance, in a murine model of rheumatoid arthritis, administration of ChemR23-IN-1 significantly reduced joint inflammation and cartilage degradation compared to control groups. Mechanistic studies indicated that the compound suppressed the production of pro-inflammatory cytokines such as TNF-α and IL-6 while enhancing the release of anti-inflammatory mediators like IL-10. These findings suggest that ChemR23-IN-1 could serve as a dual-action modulator, dampening excessive inflammation while promoting resolution.

In addition to its anti-inflammatory effects, ChemR23-IN-1 has shown promise in oncology. Preliminary data from in vitro and in vivo studies indicate that the compound can inhibit tumor growth and metastasis in models of breast and lung cancer. Researchers hypothesize that this effect is mediated through the disruption of ChemR23 signaling in tumor-associated macrophages (TAMs), which are known to promote tumor progression. By altering the tumor microenvironment, ChemR23-IN-1 may enhance the efficacy of existing immunotherapies.

Despite these promising results, challenges remain in the clinical translation of ChemR23-IN-1. Pharmacokinetic studies have revealed moderate bioavailability and a short half-life, necessitating further optimization of the compound's formulation. Additionally, long-term safety profiles and potential off-target effects require thorough investigation. Current efforts are focused on developing prodrug versions and nanoparticle-based delivery systems to improve the compound's stability and tissue targeting.

In conclusion, ChemR23-IN-1 (2378640-10-7) represents a novel and potent inhibitor of the ChemR23 receptor with broad therapeutic potential. Its ability to modulate inflammatory responses and influence tumor microenvironments positions it as a valuable candidate for further development. Future research should prioritize addressing pharmacokinetic limitations and expanding preclinical validation to pave the way for clinical trials. The ongoing exploration of ChemR23-IN-1 underscores the importance of chemokine receptor modulation in modern drug discovery and highlights its potential to address unmet medical needs.